5-Fluoro-2-{1-[(2-hydroxypropyl)amino]ethyl}phenol

5-Fluoro-2-{1-[(2-hydroxypropyl)amino]ethyl}phenol is a highly functionalized, fluorinated secondary amine building block primarily utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and specialized heterocyclic scaffolds, such as fluorinated benzoxazines. Featuring a pre-installed 2-hydroxypropyl moiety and a strategically positioned 5-fluoro substituent, this intermediate offers a streamlined synthetic trajectory by bypassing volatile epoxide-handling steps and direct N-alkylation inefficiencies. In procurement contexts, it is evaluated for its high atom economy in cyclization reactions, its defined stereochemical potential, and its ability to impart enhanced metabolic stability and lipophilicity to downstream target molecules compared to non-fluorinated baselines [1].

Substituting this specific intermediate with its primary amine precursor (2-(1-aminoethyl)-5-fluorophenol) or a non-fluorinated analog introduces severe process liabilities. Utilizing the primary amine forces the manufacturer to perform downstream N-alkylation using propylene oxide or related reagents, which not only requires specialized high-containment infrastructure due to volatility and toxicity but also frequently results in over-alkylation and reduced overall yield. Furthermore, omitting the 5-fluoro substituent drastically alters the electronic landscape of the phenol ring, shifting the pKa and rendering downstream cyclization or coupling steps less predictable, while simultaneously sacrificing the metabolic resistance critical for final API efficacy [1].

One-Pot Heterocycle Synthesis Yield

When synthesizing fluorinated benzoxazine derivatives, utilizing the pre-functionalized 5-Fluoro-2-{1-[(2-hydroxypropyl)amino]ethyl}phenol allows for direct cyclization with formaldehyde or equivalent reagents. Comparative process modeling demonstrates that this direct route achieves significantly higher isolated yields compared to a two-step sequence starting from the primary amine (2-(1-aminoethyl)-5-fluorophenol) and propylene oxide, primarily by eliminating the formation of tertiary amine byproducts and avoiding the handling of hazardous alkylating agents [1].

Eliminating the propylene oxide alkylation step inherently reduces safety overhead and drastically improves throughput for industrial scale-up.

Phenolic pKa Shift and Enhanced Nucleophilicity

The presence of the 5-fluoro substituent strategically modulates the electronic properties of the phenol core. Compared to the non-fluorinated analog (2-{1-[(2-hydroxypropyl)amino]ethyl}phenol), the fluorine atom exerts an inductive electron-withdrawing effect that lowers the phenolic pKa, enhancing its leaving group ability or reactivity in specific base-catalyzed etherification processes. Simultaneously, it directs electrophilic substitutions more cleanly to the remaining open positions, minimizing poly-substitution impurities during downstream functionalization [1].

The optimized pKa allows for milder basic conditions during downstream coupling, protecting sensitive functional groups and reducing impurity formation.

Downstream API Metabolic Stability

Procurement of fluorinated building blocks is often driven by the need to block metabolically labile sites in the final drug candidate. Incorporating the 5-fluoro substituent at the intermediate stage ensures that the resulting API scaffold exhibits superior resistance to oxidative metabolism by hepatic enzymes. In vitro microsomal stability assays of model APIs derived from this compound show a marked decrease in intrinsic clearance compared to those derived from the non-fluorinated baseline, directly translating to improved pharmacokinetic profiles [1].

Selecting the fluorinated intermediate at the procurement stage is critical for achieving the required pharmacokinetic stability in advanced drug discovery programs.

Crystalline Stability and Hygroscopicity Profile

The specific structural combination of the fluoro-phenol and the hydroxypropylamine moiety in 5-Fluoro-2-{1-[(2-hydroxypropyl)amino]ethyl}phenol facilitates the formation of highly stable, crystalline salt forms (e.g., hydrochloride). Compared to simpler amino-phenol derivatives which often suffer from rapid oxidative degradation and high hygroscopicity upon exposure to ambient air, this compound demonstrates excellent shelf stability. Accelerated stability testing confirms minimal moisture uptake and negligible oxidative discoloration, ensuring batch-to-batch reproducibility during manufacturing [1].

Superior solid-state stability reduces the need for specialized cold-chain or inert-gas storage, lowering logistical costs and preventing batch failures.

Fluorinated Benzoxazine Synthesis

Due to its pre-installed secondary amine and adjacent phenolic hydroxyl group, this compound is the optimal precursor for the direct, one-pot synthesis of 5-fluoro-3,4-dihydro-2H-1,3-benzoxazines. This application directly leverages the high atom economy and avoids the hazardous propylene oxide alkylation steps required when using primary amine baselines [1].

Metabolically Stable API Development

In drug discovery, this intermediate is selected to build phenylethanolamine-like or beta-agonist-like scaffolds where the 5-fluoro group is required to block para-hydroxylation or other oxidative metabolic pathways, thereby improving the intrinsic clearance profile of the final drug candidate [2].

Mild Etherification and Coupling

The modulated pKa of the phenol ring, driven by the inductive effect of the fluorine atom, makes this compound highly suitable for base-catalyzed etherification reactions under milder conditions than its non-fluorinated counterparts, reducing the risk of epimerization or side-reactions in complex multi-step syntheses [3].